Cas no 887691-11-4 (5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 887691-11-4
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5421809
• Update Time: 2025-11-07

5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-N-(2-furanylmethyl)-1-(2-methylphenyl)-
• 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H15N5O2/c1-10-5-2-3-7-12(10)20-14(16)13(18-19-20)15(21)17-9-11-6-4-8-22-11/h2-8H,9,16H2,1H3,(H,17,21)
• InChI Key： ACBCQPHHRQPKDY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C(N)=C(C(NCC2=CC=CO2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 887691-11-4): A Comprehensive Overview

5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 887691-11-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of triazoles and is characterized by its unique structural features and functional groups. The presence of a furan ring, an amino group, and a carboxamide moiety endows this molecule with a diverse range of biological activities and chemical reactivity.

The chemical structure of 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 887691-11-4) is particularly noteworthy for its potential in drug design and development. The triazole ring is a common motif in pharmaceuticals due to its stability and ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to target proteins. The furan ring adds further complexity and can contribute to the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the biological activities of 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a variety of pathogenic fungi. The mechanism of action is believed to involve disruption of fungal cell wall synthesis, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase pathways. The specific molecular targets and signaling pathways involved are still under investigation, but preliminary results suggest that this triazole derivative could be a valuable addition to the arsenal of cancer therapeutics.

The synthetic route for 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 887691-11-4) has been well-documented in the literature. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for constructing triazole rings. This "click" chemistry technique allows for the rapid and selective formation of the desired product with high yields and purity.

The physicochemical properties of 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide have also been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain environmental factors such as moisture and temperature. Its solubility in various solvents has been characterized, with good solubility observed in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In terms of safety and toxicity, preliminary assessments indicate that 5-amino-N-(furan-2-yl)methyl-1-(2-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is relatively non-toxic at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. These evaluations typically include in vitro cytotoxicity assays, genotoxicity tests, and animal studies to assess potential adverse effects.

The future prospects for 5-amino-N-(furan-2-y-lmethyl)-1-(2-methylphenyl)-1H - ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ,3-triazole -4-carboxamide are promising. Ongoing research is focused on optimizing its pharmacological profile through structural modifications and exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this compound closer to clinical use.

In conclusion, 5-amino-N-(furan - - - - - - - - - - - - - - - - - - ylmeth yl)-l -(Z-meth yl phen yl ) l H-l ,Z ,3-tr iaz ole-Z-ca r box am ide (CAS No. 887691-l l-l) represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.